diethyl 2-(4-chlorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: diethyl 2-[(4-chlorobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C20H21ClN2O5S/c1-3-27-19(25)16-14-9-10-23(20(26)28-4-2)11-15(14)29-18(16)22-17(24)12-5-7-13(21)8-6-12/h5-8H,3-4,9-11H2,1-2H3,(H,22,24)
• InChI Key: WYBJRICBICMJSY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)OCC)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN2O5S
• Molecular Weight: 436.9 g/mol
• CAS No.: 896679-99-5

Description

The compound is a derivative of thieno[2,3-c]pyridine, which is a type of heterocyclic compound. Heterocyclic compounds are a class of organic compounds that contain a ring structure made up of at least two different elements, one of which is carbon. Thieno[2,3-c]pyridine derivatives are known to possess various biological activities and play significant roles in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thieno[2,3-c]pyridine core, which is a fused ring system containing a thiophene (a five-membered ring with one sulfur atom) and a pyridine (a six-membered ring with one nitrogen atom).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

• Construction of Pyrido[4′,3′4,5]thieno[2,3-d]pyrimidines

  : Diethyl 2-isothiocyanato-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3,6 dicarboxylate, a related compound, serves as a key starting material for synthesizing derivatives of pyrido[4',3':4,5]thieno[2,3-d]pyrimidine, pyrido[4',3':4,5]thieno[2,3-d]-[1,2,4]triazolo[1,5-a]pyrimidine, and pyrido[4',3':4,5]thieno[2,3-d][1,3,4]thiadiazolo[3,2-a]pyrimidine, showcasing the potential for creating diverse heterocyclic systems from similar compounds (Ahmed, 2002).

• Crystal Structure Analysis : The crystal structure of closely related compounds, such as diethyl 4-(4-bromophenyl)-6-methylthieno[2,3-b]pyridine-2,5-dicarboxylate, reveals intermolecular and intramolecular hydrogen bonding, which is vital for understanding the behavior of these molecules in solid states and could inform the design of new materials and drugs (Armas et al., 2003).

Potential in Medicinal Chemistry

• Anticancer Activity : Compounds synthesized from diethyl 2-(4-chlorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate or its derivatives have shown promise in cytotoxicity evaluations, potentially offering new pathways for developing anticancer therapies. For instance, certain thieno[2,3-b]pyridine derivatives have demonstrated significant growth inhibitory activity against both sensitive and multidrug-resistant leukemia cells, underscoring the compound's relevance in designing novel anticancer agents (Al-Trawneh et al., 2021).

Mechanism of Action

The mechanism of action would depend on the biological activity of the compound. Thieno[2,3-c]pyridine derivatives are known to have various biological activities, but the exact mechanism would depend on the specific compound.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The study of thieno[2,3-c]pyridine derivatives is a promising area of research in medicinal chemistry. Future research could focus on synthesizing new derivatives and studying their biological activities.